![molecular formula C19H19ClN2O4 B2808919 8-chloro-3-(3,4-dimethoxyphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one CAS No. 899784-42-0](/img/structure/B2808919.png)
8-chloro-3-(3,4-dimethoxyphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one
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Description
The compound is a complex organic molecule with multiple functional groups. It contains a benzoxadiazocin ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The compound contains a benzoxadiazocin ring, which is a type of heterocyclic compound. Heterocyclic compounds are characterized by a cyclic structure with at least one atom that is not carbon within the ring .Scientific Research Applications
- The compound’s structure suggests potential antioxidant activity. Antioxidants play a crucial role in neutralizing harmful free radicals, protecting cells from oxidative damage, and preventing diseases associated with aging and inflammation .
- Research has explored the anti-inflammatory properties of this compound. Inflammation is implicated in various diseases, including cardiovascular disorders, neurodegenerative conditions, and cancer. Investigating its ability to modulate inflammatory pathways could be valuable .
- Given the prevalence of diabetes worldwide, compounds with antidiabetic properties are of great interest. Researchers may explore whether this compound affects glucose metabolism, insulin sensitivity, or other relevant pathways .
- The compound’s unique structure could make it a candidate for cancer therapy. Investigating its effects on cancer cell lines, tumor growth, and apoptosis pathways would be worthwhile .
- The synthesis of steroid-type compounds related to Alzheimer’s disease is another avenue. Investigating whether this compound has neuroprotective effects or influences amyloid-beta aggregation could contribute to Alzheimer’s drug development .
- Chromophores derived from this compound might find use as fluorescent dyes for cellular imaging. Researchers can explore their suitability for labeling specific cellular components or tracking biological processes .
Antioxidant Properties
Anti-Inflammatory Effects
Antidiabetic Potential
Anticancer Activity
Anti-Alzheimer’s Research
Bioimaging Applications
properties
IUPAC Name |
4-chloro-10-(3,4-dimethoxyphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O4/c1-19-10-14(13-8-11(20)4-6-15(13)26-19)21-18(23)22(19)12-5-7-16(24-2)17(9-12)25-3/h4-9,14H,10H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDBZPBXXFHEQSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC(C3=C(O1)C=CC(=C3)Cl)NC(=O)N2C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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